4-tert-butyl-N-mesitylbenzenesulfonamide

• Molecular Formula: C19H25NO2S
• Molecular Weight: 331.5 g/mol
• IUPAC Name: 4-tert-butyl-N-(2,4,6-trimethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C19H25NO2S/c1-13-11-14(2)18(15(3)12-13)20-23(21,22)17-9-7-16(8-10-17)19(4,5)6/h7-12,20H,1-6H3
• InChI Key: FFIUKRRUBSQJBQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=CC=C(C=C2)C(C)(C)C)C

Description

4-tert-Butyl-N-mesitylbenzenesulfonamide is a sulfonamide derivative characterized by a tert-butyl substituent at the para position of the benzene ring and a mesityl (2,4,6-trimethylphenyl) group attached to the sulfonamide nitrogen. Sulfonamides in this class are frequently utilized in drug development, particularly as enzyme inhibitors or receptor modulators due to their tunable electronic and steric properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs of 4-tert-butyl-N-mesitylbenzenesulfonamide, highlighting differences in substituents, molecular properties, and applications:

Compound Name	Substituents	Molecular Formula	MW	CAS No.	Applications/Notes
4-tert-Butylbenzenesulfonamide	H (N-substituent)	C₁₀H₁₅NO₂S	213.3	6292-59-7	Pharmaceutical reference standard; precursor for N-substituted derivatives .
4-tert-Butyl-N-methyl-N-phenylbenzenesulfonamide	N-methyl, N-phenyl	C₁₇H₂₁NO₂S	303.4	670255-52-4	Synthetic intermediate; studied for steric effects in crystal packing .
4-Bromo-N-(tert-butyl)benzenesulfonamide	Br (para), N-tert-butyl	C₁₁H₁₆BrNO₂S	306.2	850429-70-8	Halogenated analog; potential reactivity in cross-coupling reactions .
Bosentan Related Compound A*	N-pyrimidinyl complex substituent	C₂₅H₂₄ClN₅O₄S	530.0	-	Pharmacopeial standard; demonstrates role of N-heteroaryl groups in bioactivity .
4-Amino-N-(tert-butyl)benzenesulfonamide	NH₂ (para), N-tert-butyl	C₁₀H₁₆N₂O₂S	244.3	209917-48-6	Amino-substituted derivative; enhances solubility and hydrogen bonding .
4-(tert-Butyl)-N-isopropylbenzenesulfonamide	N-isopropyl	C₁₃H₂₁NO₂S	255.4	5636-16-8	Alkyl-substituted analog; used in studying metabolic stability .

*Bosentan Related Compound A: 4-tert-Butyl-N-[6-chloro-5-(2-methoxyphenoxy)-2-(2-pyrimidinyl)-4-pyrimidinyl]benzenesulfonamide .

Key Research Findings on Substituent Effects

Steric and Electronic Influences

• tert-Butyl Group : The para-tert-butyl group increases lipophilicity and steric bulk, which can improve metabolic stability and membrane permeability in pharmaceuticals. For example, 4-tert-butylbenzenesulfonamide derivatives exhibit enhanced resistance to enzymatic degradation compared to unsubstituted analogs .
• Similar N-aryl sulfonamides, such as N-(4-methoxyphenyl)benzenesulfonamide, show altered crystal packing due to methyl and methoxy groups, affecting solubility and bioavailability .

Crystallographic Studies

• Substituents on the sulfonamide nitrogen significantly influence molecular packing. For instance, N-methyl-N-phenyl derivatives form layered structures stabilized by van der Waals interactions, whereas tert-butyl groups promote hydrophobic interactions .